Cas no 24429-49-0 (Sodium 1-amino-9,10-dioxo-9,10-dihydroanthracene-2-sulfonate)

• Product Name: Sodium 1-amino-9,10-dioxo-9,10-dihydroanthracene-2-sulfonate
• CAS No: 24429-49-0
• MF: C₁₄H₈NNaO₅S
• MW: 325.2718
• MDL: MFCD00408584
• CID: 1418562
• Update Time: 2025-05-28

Sodium 1-amino-9,10-dioxo-9,10-dihydroanthracene-2-sulfonate Chemical and Physical Properties

Names and Identifiers

• 2-Anthracenesulfonic acid, 1-amino-9,10-dihydro-9,10-dioxo-,monosodium salt
• sodium 1-aminoanthraquinone-2-sulphonate
• SY232214
• aminoanthraquinone-2-sulfonic acid sodium salt
• Sodium 1-amino-9,10-dioxo-9,10-dihydroanthracene-2-sulfonate

• MDL： MFCD00408584
• Inchi： 1S/C14H9NO5S.Na/c15-12-10(21(18,19)20)6-5-9-11(12)14(17)8-4-2-1-3-7(8)13(9)16;/h1-6H,15H2,(H,18,19,20);/q;+1/p-1
• InChI Key： KZIABSJKBGTEGT-UHFFFAOYSA-M
• SMILES： S(C1C([H])=C([H])C2C(C3=C([H])C([H])=C([H])C([H])=C3C(C=2C=1N([H])[H])=O)=O)(=O)(=O)[O-].[Na+]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 572
• Topological Polar Surface Area: 126

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthraquinones
• Anthraquinones

Additional information on Sodium 1-amino-9,10-dioxo-9,10-dihydroanthracene-2-sulfonate

Comprehensive Overview of Sodium 1-amino-9,10-dioxo-9,10-dihydroanthracene-2-sulfonate (CAS No. 24429-49-0)

Sodium 1-amino-9,10-dioxo-9,10-dihydroanthracene-2-sulfonate (CAS No. 24429-49-0) is a specialized organic compound widely utilized in the textile and dye industries. This anthraquinone derivative is known for its vibrant color properties and excellent solubility in water, making it a preferred choice for dyeing synthetic fibers. The compound's unique molecular structure, featuring an amino group and a sulfonate moiety, enhances its binding affinity to fabrics, ensuring long-lasting and fade-resistant coloration.

In recent years, the demand for eco-friendly and sustainable dyes has surged, driven by increasing environmental awareness. Sodium 1-amino-9,10-dioxo-9,10-dihydroanthracene-2-sulfonate has gained attention due to its potential applications in green chemistry. Researchers are exploring its use in biodegradable dye formulations, aligning with the global shift toward sustainable manufacturing practices. This compound's compatibility with renewable resources and low toxicity profile positions it as a promising candidate for future innovations in the dye industry.

The synthesis of Sodium 1-amino-9,10-dioxo-9,10-dihydroanthracene-2-sulfonate involves a multi-step process, including sulfonation and amination of anthraquinone precursors. Advanced analytical techniques such as HPLC and mass spectrometry are employed to ensure high purity and consistency. Its CAS No. 24429-49-0 serves as a unique identifier in chemical databases, facilitating research and regulatory compliance. The compound's stability under various pH conditions further broadens its applicability in industrial settings.

From a commercial perspective, Sodium 1-amino-9,10-dioxo-9,10-dihydroanthracene-2-sulfonate is often sought after for its role in producing high-performance pigments. Its ability to form stable complexes with metal ions enables the creation of vivid and durable colors, catering to the fashion and automotive industries. Additionally, its water-soluble nature simplifies wastewater management, addressing one of the key challenges in textile dyeing processes.

As the textile industry evolves, questions about the environmental impact of synthetic dyes remain a hot topic. Sodium 1-amino-9,10-dioxo-9,10-dihydroanthracene-2-sulfonate is frequently discussed in forums and research papers exploring alternatives to traditional dyes. Its potential for reducing carbon footprints and minimizing hazardous waste generation makes it a subject of interest for both manufacturers and environmental advocates.

In conclusion, Sodium 1-amino-9,10-dioxo-9,10-dihydroanthracene-2-sulfonate (CAS No. 24429-49-0) stands out as a versatile and innovative compound in the dye and pigment sectors. Its combination of functional properties, environmental benefits, and industrial applicability ensures its continued relevance in a rapidly changing market. Future research and development efforts are likely to uncover even more applications, further solidifying its importance in modern chemistry.